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Compound of Interest

Compound Name: 1-Pentadecene

Cat. No.: B078149 Get Quote

An In-Depth Technical Guide to the Physical State and Appearance of 1-Pentadecene

Introduction
1-Pentadecene (C₁₅H₃₀) is a long-chain alpha-olefin that serves as a valuable intermediate in

the synthesis of various specialty chemicals, including surfactants, lubricants, and polymers.[1]

For researchers, scientists, and professionals in drug development, a precise understanding of

its fundamental physical properties is paramount for its effective handling, storage, and

application in experimental and manufacturing settings. This guide provides a detailed

examination of the physical state and appearance of 1-pentadecene, grounded in established

physicochemical data.

Macroscopic Properties: A Visual and Sensory
Profile
At standard ambient temperature and pressure (SATP), 1-pentadecene exists as a liquid.[2][3]

Its appearance is consistently reported as a clear and colorless liquid.[4] However, some

sources note that it may also appear as a light yellow liquid, a variation that could be attributed

to impurity levels or storage conditions.[1][5][6] The compound is generally described as

odorless.[6]

Being a hydrocarbon with a long aliphatic chain, 1-pentadecene is non-polar. This molecular

characteristic dictates its solubility properties, rendering it a very hydrophobic molecule that is

practically insoluble or immiscible in water.[2][4][5][7] Its estimated water solubility is

exceedingly low, on the order of 0.0038 mg/L at 25°C.[1][8]
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Core Physicochemical Data
The physical characteristics of 1-pentadecene are quantified by several key parameters.

These values are crucial for designing experimental protocols, ensuring safe handling, and

predicting its behavior under various conditions.

Property Value Conditions Source(s)

Physical State Liquid At 20-25 °C [2][3]

Appearance
Clear, colorless to

light yellow liquid
Ambient [4][5]

Melting Point -4 °C to -2.8 °C 1 atm [3][4][9]

Boiling Point 268-269 °C 1 atm [4][9]

Density 0.775 g/mL At 25 °C [5][9]

Solubility in Water
~0.0038 mg/L

(practically insoluble)
At 25 °C [1][2][8]

Phase Transitions and Thermal Behavior
The physical state of 1-pentadecene is fundamentally dependent on temperature. The

transitions between its solid, liquid, and gaseous phases occur at its melting and boiling points,

respectively.

Solidification (Freezing): Below its melting point of approximately -4°C, 1-pentadecene
transitions from a liquid to a solid state.[4][9]

Vaporization (Boiling): At its boiling point of 268-269°C under atmospheric pressure, the

substance undergoes a phase transition from liquid to gas.[4][9]

The relationship between temperature and the physical state of 1-pentadecene can be

visualized as a linear progression.

Caption: Phase transitions of 1-pentadecene with temperature.
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Experimental Protocol: Visual Characterization of 1-
Pentadecene
This protocol outlines a self-validating procedure for the visual inspection and confirmation of

the physical state of a 1-pentadecene sample under standard laboratory conditions.

Objective: To accurately document the physical state, color, and clarity of a 1-pentadecene
sample at ambient temperature.

Materials:

Sample of 1-pentadecene (CAS: 13360-61-7)

Clear, clean glass vial or beaker

Laboratory thermometer

White background (e.g., a sheet of white paper)

Personal Protective Equipment (PPE): Safety glasses, gloves

Methodology:

Acclimatization: Ensure the 1-pentadecene sample and the inspection area are at a stable

ambient temperature (typically 20-25°C). Record the exact temperature of the laboratory.

Causality: The physical state is temperature-dependent. Ensuring thermal equilibrium

prevents mischaracterization due to recent temperature fluctuations (e.g., removal from

cold storage).

Sample Preparation: Dispense a small volume (e.g., 5-10 mL) of 1-pentadecene into a

clean, dry glass vial.

Trustworthiness: Using clean glassware prevents contamination that could alter the

appearance or introduce particulate matter.
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State and Flow Observation: Gently tilt the vial and observe the sample's behavior. A free-

flowing liquid consistency confirms its state. Note its viscosity qualitatively (e.g., water-like,

slightly viscous).

Self-Validation: The clear observation of fluid motion is a direct confirmation of the liquid

state.

Color and Clarity Assessment: Place the vial against a white background. Observe the

sample under good lighting.

Causality: A white background provides a neutral, high-contrast field, enabling the

accurate determination of color (or lack thereof) and the presence of any suspended

particles or haze.

Documentation: Record the observations in a laboratory notebook, noting the date,

temperature, and a detailed description of the appearance (e.g., "Clear, colorless, free-

flowing liquid with no visible particulates").

Conclusion
1-Pentadecene is unequivocally a liquid under standard laboratory conditions, characterized

by a clear, colorless to light yellow appearance and an absence of odor. Its physical state is

governed by its melting point of approximately -4°C and boiling point of 268-269°C. A thorough

understanding and verification of these properties through established protocols are essential

for ensuring its proper application and maintaining experimental integrity in scientific research

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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